Cas no 52477-67-5 (1-Cyclohexene-1,2-dicarbonitrile)
52477-67-5 structure
Product Name:1-Cyclohexene-1,2-dicarbonitrile
CAS No:52477-67-5
MF:C8H8N2
MW:132.162521362305
CID:359536
PubChem ID:12370424
Update Time:2025-04-19
1-Cyclohexene-1,2-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1,2-dicarbonitrile
- cyclohexene-1,2-dicarbonitrile
- SCHEMBL819558
- 52477-67-5
- Cyclohex-1-ene-1,2-dicarbonitrile
- 1,2-dicyanocyclohexene
- DTXSID00494783
-
- Inchi： 1S/C8H8N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H2
- InChI Key： DQHYRZOIWCUKCL-UHFFFAOYSA-N
- SMILES： N#CC1=C(C#N)CCCC1
Computed Properties
- Exact Mass: 132.06884
- Monoisotopic Mass: 132.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
1-Cyclohexene-1,2-dicarbonitrile Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
52477-67-5 (1-Cyclohexene-1,2-dicarbonitrile) Related Products
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